Cas no 5433-14-7 (4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate)

4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate structure
5433-14-7 structure
Product Name:4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
CAS No:5433-14-7
MF:C14H18N2O7
MW:326.301924228668
CID:940716
PubChem ID:135415743
Update Time:2025-04-19

4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-O-ethyl 2-O-methyl (5Z)-5-[(hydroxyamino)methylidene]-3-(3-methoxy-3-oxopropyl)pyrrole-2,4-dicarboxylate
    • NSC29225
    • NSC-29225
    • DTXSID40417916
    • 5433-14-7
    • Inchi: 1S/C14H18N2O7/c1-4-23-13(18)11-8(5-6-10(17)21-2)12(14(19)22-3)16-9(11)7-15-20/h7,16,20H,4-6H2,1-3H3
    • InChI Key: OTZSQRRVRKNKIZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C=NO)NC(C(=O)OC)=C1CCC(=O)OC)=O

Computed Properties

  • Exact Mass: 326.11100
  • Monoisotopic Mass: 326.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.33
  • Boiling Point: 427.3°C at 760 mmHg
  • Flash Point: 212.2°C
  • Refractive Index: 1.546
  • PSA: 127.28000
  • LogP: 0.89170
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